2-Methylindolizine-3-carbonyl chloride

• CAS No.: 70601-77-3
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 2-methylindolizine-3-carbonyl chloride
• InChI: InChI=1S/C10H8ClNO/c1-7-6-8-4-2-3-5-12(8)9(7)10(11)13/h2-6H,1H3
• InChI Key: MFVLBXQARRXRSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=C1)C(=O)Cl

Description

2-Methylindolizine-3-carbonyl chloride is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 99 g of phosgene (1 mole) in 800 ml of anhydrous toluene was cooled beneath 15° C. While the reaction mixture was cooled and stirred a solution of 131 g of methylindolizine (1 mole) in 475 ml of anhydrous toluene was added dropwise. The reaction mixture was kept overnight and the residue formed was sucked off.